Cas no 40576-92-9 (1,2-BENZISOTHIAZOLE, 3,5-DIMETHYL-)
40576-92-9 structure
Product Name:1,2-BENZISOTHIAZOLE, 3,5-DIMETHYL-
CAS No:40576-92-9
MF:C9H9NS
MW:163.239460706711
CID:3179915
PubChem ID:14145205
Update Time:2025-04-21
1,2-BENZISOTHIAZOLE, 3,5-DIMETHYL- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-BENZISOTHIAZOLE, 3,5-DIMETHYL-
- 3,5-Dimethylbenzo[d]isothiazole
- 40576-92-9
- SCHEMBL2615998
-
- Inchi： 1S/C9H9NS/c1-6-3-4-9-8(5-6)7(2)10-11-9/h3-5H,1-2H3
- InChI Key： MSIJMMGTNBZWQC-UHFFFAOYSA-N
- SMILES： S1C2C=CC(C)=CC=2C(C)=N1
Computed Properties
- Exact Mass: 163.04557046g/mol
- Monoisotopic Mass: 163.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 41.1Ų
1,2-BENZISOTHIAZOLE, 3,5-DIMETHYL- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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